Cas no 3976-26-9 (1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-)

1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]- structure
3976-26-9 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-
CAS No:3976-26-9
MF:C16H13NO2
MW:251.279924154282
CID:304342
PubChem ID:792943
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-[(1S)-1-phenylethyl]-
    • (-)-(S)-1-Phenyl-1-phthalamidoethane
    • (-)-N-(a-Methylbenzyl)phthalimide
    • (S)-(-)-N-(a-Methylbenzyl)phthalimide
    • 1H-Isoindole-1,3(2H)-dione,2-(1-phenylethyl)-, (S)-
    • Phthalimide, N-(a-methylbenzyl)-, (S)-(-)- (8CI)
    • 2-[(1S)-1-phenylethyl]-2,3-dihydro-1H-isoindole-1,3-dione
    • (S)-2-(1-phenylethyl)isoindoline-1,3-dione
    • 3976-26-9
    • CHEMBL230016
    • Inchi: 1S/C16H13NO2/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16(17)19/h2-11H,1H3/t11-/m0/s1
    • InChI Key: GSEDOKJYMYFOSX-NSHDSACASA-N
    • SMILES: O=C1C2C=CC=CC=2C(N1[C@@H](C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 251.09469
  • Monoisotopic Mass: 251.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 2.98170
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